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Compound of Interest

Compound Name: 1,1,3-Tribromoacetone

Cat. No.: B1347163

A Comparative Analysis of the Physical Properties of Brominated Acetones

For researchers, scientists, and drug development professionals, a thorough understanding of
the physical properties of active pharmaceutical ingredients and their intermediates is
paramount. Brominated acetones, a class of halogenated ketones, are versatile reagents in
organic synthesis. Their physical characteristics, such as melting point, boiling point, and
solubility, dictate their handling, reaction conditions, and purification methods. This guide
provides a comparative overview of the physical properties of mono-, di-, and tri-brominated
acetones, supported by established experimental protocols for their determination.

Comparative Physical Properties of Brominated
Acetones

The following table summarizes the key physical properties of various brominated acetones. It
is important to note that some data, particularly for higher-order brominated species, may be
limited or reported under specific conditions (e.g., reduced pressure).
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1,1- 1,3- 1,1,3-
Property Bromoacetone Dibromoaceto  Dibromoaceto  Tribromoaceto
ne ne ne
Molecular
CsHsBrO CsH4Br20 CsH4Br20 CsHsBrsO
Formula
Molecular Weight
136.98[1][2] 215.87 215.87[3] 294.77[4]
(g/mol)
Physical State at  Colorless to White to pale White or light

20°C

violet liquid[1]

Colorless liquid

yellow solid[3]

yellow solid[5]

Melting Point
. -36.5[1] N/A 29-30 28 - 29[4][5]
4
N , 186.1 (at 760 114-116 (at 14
Boiling Point (°C)  136[1] 95 (at 20 mmHg)
mmHg)[6] Torr)[4][5]
) 1.634 (at 23°C) 2.561 (Predicted)
Density (g/cm3) 2.118[6] 2.12
[1] [41[5]
] ] Soluble in
Slightly soluble in
acetone,
water; soluble in
N chloroform, Soluble in DMSO
Solubility acetone, alcohol, N/A ]
dichloromethane, (100 mg/mL).[11]
benzene, and
and methanol.[3]
ether.[7][8]
[91[10]
. 97-98 (at 21
Flash Point (°C) 51[8] 84.6[6] 115.1[4]
mmHg)

Experimental Protocols

The accurate determination of the physical properties listed above is crucial for the

characterization of brominated acetones. Below are detailed methodologies for key

experiments.

Melting Point Determination
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The melting point of a solid organic compound is a key indicator of its purity. A sharp melting

range (typically 0.5-1°C) is characteristic of a pure substance.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

Sample Preparation: A small amount of the crystalline solid is finely ground using a mortar
and pestle. The open end of a capillary tube is then pressed into the powder. The tube is
tapped gently to pack the solid into the sealed end, aiming for a sample height of 2-3 mm.[5]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

Heating: The sample is heated rapidly to a temperature about 10-15°C below the expected
melting point. The heating rate is then reduced to 1-2°C per minute to allow for thermal
equilibrium.[12]

Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has liquefied is
recorded as the end of the melting range.[13][14]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Apparatus:

Small test tube or fusion tube
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Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath or aluminum block)

Rubber band or wire to attach the capillary tube to the thermometer

Procedure:

Sample Preparation: A few milliliters of the liquid are placed in a small test tube. A capillary
tube, sealed at one end, is inverted and placed into the liquid.

o Apparatus Setup: The test tube is clamped in a heating bath, and a thermometer is
immersed in the liquid, ensuring the bulb is close to the capillary tube.

e Heating: The heating bath is heated gently. As the liquid heats, air trapped in the capillary
tube will expand and exit as a slow stream of bubbles.

o Observation: The heating is continued until a continuous and rapid stream of bubbles
emerges from the capillary tube. The heat is then removed, and the liquid is allowed to cool.
The temperature at which the bubbling stops and the liquid just begins to enter the capillary
tube is recorded as the boiling point.[15][16][17]

Density Determination

Density is the mass per unit volume of a substance.

For Liquids: Apparatus:

e Pycnometer or a graduated cylinder and an analytical balance

Procedure:

e The mass of a clean, dry pycnometer or graduated cylinder is accurately measured.
e A known volume of the liquid is added to the container.

e The container with the liquid is reweighed to determine the mass of the liquid.
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e The density is calculated by dividing the mass of the liquid by its volume.[18][19][20]
For Solids: Apparatus:

e Analytical balance

o Graduated cylinder or a pycnometer

e Aliquid in which the solid is insoluble

Procedure (by displacement):

e The mass of the solid is accurately determined.

o A graduated cylinder is partially filled with a liquid in which the solid is insoluble, and the
initial volume is recorded.

e The solid is carefully immersed in the liquid, and the final volume is recorded.
e The volume of the solid is the difference between the final and initial volumes.

e The density is calculated by dividing the mass of the solid by its volume.[18][20]

Solubility Determination

Solubility is typically determined qualitatively or quantitatively.

Quialitative Procedure:

o Approximately 25 mg of the compound is placed in a small test tube.[21]

e 0.75 mL of the solvent is added in small portions, shaking vigorously after each addition.[21]
e The substance is classified as soluble if it completely dissolves.

Quantitative Procedure (e.g., for solubility in mg/mL):

o A saturated solution of the compound in the solvent is prepared at a specific temperature.
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A known volume of the saturated solution is carefully removed, ensuring no undissolved solid
is transferred.

The solvent is evaporated from the known volume of the solution.

The mass of the remaining solid is measured.

The solubility is calculated in mg/mL.

Visualizing the Experimental Workflow

The following diagram illustrates a general workflow for the synthesis and characterization of a
brominated acetone.

Physical Property Characterization

Reaction Work-up Purification
(e.g., Neutralization, Extraction) (e.g., Distillation, Crystallization)

Start: Acetone and Brominating Agent

Click to download full resolution via product page

Caption: Workflow for Synthesis and Physical Characterization of Brominated Acetones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A comparative study of the physical properties of
brominated acetones]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1347163#a-comparative-study-of-the-physical-
properties-of-brominated-acetones]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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